Cas no 279-91-4 (6-Thiabicyclo[3.2.1]octane)
![6-Thiabicyclo[3.2.1]octane structure](https://ossimg.kuujia.com/scimg/500/279-91-4x500.png)
6-Thiabicyclo[3.2.1]octane structure
Product Name:6-Thiabicyclo[3.2.1]octane
6-Thiabicyclo[3.2.1]octane Chemical and Physical Properties
Names and Identifiers
-
- 6-Thiabicyclo[3.2.1]octane
- SCHEMBL10080648
- FMOJLLCYRLEUSL-UHFFFAOYSA-N
- DTXSID90339851
- 279-91-4
-
- Inchi： 1S/C7H12S/c1-2-6-4-7(3-1)8-5-6/h6-7H,1-5H2
- InChI Key： FMOJLLCYRLEUSL-UHFFFAOYSA-N
- SMILES： S1CC2CCCC1C2
Computed Properties
- Exact Mass: 128.06606
- Monoisotopic Mass: 128.06597156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 90.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
6-Thiabicyclo[3.2.1]octane Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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